2,4-Dichloro-5-(methylthio)benzaldehyde

• Molecular Formula: C8H6Cl2OS
• Molecular Weight: 221.10 g/mol
• IUPAC Name: 2,4-dichloro-5-methylsulfanylbenzaldehyde
• InChI: InChI=1S/C8H6Cl2OS/c1-12-8-2-5(4-11)6(9)3-7(8)10/h2-4H,1H3
• InChI Key: BKVLTNBUZWMCBR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C(=C1)C=O)Cl)Cl

Description

2,4-Dichloro-5-(methylthio)benzaldehyde is an organic compound with the molecular formula C8H6Cl2OS and a molecular weight of 221.1 g/mol . It is a derivative of benzaldehyde, where the benzene ring is substituted with two chlorine atoms and a methylthio group. This compound is used in various chemical reactions and has applications in scientific research and industry.

Preparation Methods

The synthesis of 2,4-Dichloro-5-(methylthio)benzaldehyde typically involves the chlorination of 5-(methylthio)benzaldehyde. The reaction conditions often include the use of chlorinating agents such as thionyl chloride or phosphorus pentachloride in the presence of a solvent like dichloromethane . The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete chlorination.

Chemical Reactions Analysis

2,4-Dichloro-5-(methylthio)benzaldehyde undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form the corresponding carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction of the aldehyde group can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride, leading to the formation of the corresponding alcohol.

Substitution: The chlorine atoms on the benzene ring can be substituted with other nucleophiles like amines or thiols under appropriate conditions, leading to the formation of various substituted derivatives.

Scientific Research Applications

2,4-Dichloro-5-(methylthio)benzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: This compound is used in the study of enzyme inhibition and as a building block for the synthesis of biologically active molecules.

Industry: It is used in the production of specialty chemicals and as a precursor for the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 2,4-Dichloro-5-(methylthio)benzaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to inhibition or modification of their activity. The chlorine and methylthio substituents can also influence the compound’s reactivity and binding affinity to various biological targets .

Comparison with Similar Compounds

2,4-Dichloro-5-(methylthio)benzaldehyde can be compared with other similar compounds such as:

2,4-Dichlorobenzaldehyde: This compound lacks the methylthio group and has different reactivity and applications.

5-(Methylthio)benzaldehyde: This compound lacks the chlorine substituents and has different chemical properties and uses.

2,4-Dichloro-5-fluorobenzaldehyde: This compound has a fluorine atom instead of the methylthio group, leading to different reactivity and applications.

This compound stands out due to its unique combination of substituents, which confer specific chemical and biological properties that are valuable in various fields of research and industry.